Cas no 250683-77-3 (Benzonitrile, 3-fluoro-4-(4-methyl-1-piperazinyl)-)

• Product Name: Benzonitrile, 3-fluoro-4-(4-methyl-1-piperazinyl)-
• CAS No: 250683-77-3
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• CID: 1420330
• PubChem ID: 807625
• Update Time: 2025-04-20

Benzonitrile, 3-fluoro-4-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-fluoro-4-(4-methyl-1-piperazinyl)-
• 4-(4-methylpiperazin-1-yl)-3-fluorobenzonitrile
• DB-305063
• 250683-77-3
• Z445160682
• SCHEMBL6679416
• AKOS000596744

• Inchi： 1S/C12H14FN3/c1-15-4-6-16(7-5-15)12-3-2-10(9-14)8-11(12)13/h2-3,8H,4-7H2,1H3
• InChI Key： TXBCSFIRHCCWJE-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1N1CCN(C)CC1

Computed Properties

• Exact Mass: 219.11717562g/mol
• Monoisotopic Mass: 219.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.3Ų